Cas no 1785621-63-7 (1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine)

• Product Name: 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine
• CAS No: 1785621-63-7
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 6343189
• PubChem ID: 84653233
• Update Time: 2025-08-05

1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine
• 1-[(1-methylpiperidin-2-yl)methyl]cyclopropan-1-amine
• 1785621-63-7
• EN300-1849682

• Inchi： 1S/C10H20N2/c1-12-7-3-2-4-9(12)8-10(11)5-6-10/h9H,2-8,11H2,1H3
• InChI Key： JYSSBKGOQVTFTG-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1CC1(CC1)N

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine

Introduction to 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine (CAS No. 1785621-63-7) and Its Emerging Applications in Chemical Biology

The compound 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine (CAS No. 1785621-63-7) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. Its molecular framework, featuring a cyclopropane ring linked to a piperidine moiety, has garnered significant attention in recent years due to its unique structural and functional properties. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and its relevance to cutting-edge research in the field.

The structural motif of 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine is characterized by a rigid cyclopropane ring attached to an amine-substituted piperidine ring. The cyclopropane unit is known for its high reactivity and ability to induce conformational constraints, which can be leveraged to modulate biological activity. The piperidine scaffold, on the other hand, is a common pharmacophore in drug discovery, contributing to favorable pharmacokinetic properties such as solubility and metabolic stability. The combination of these two structural elements makes this compound a promising candidate for further exploration.

In the realm of chemical biology, the investigation of 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine has been driven by its potential as a scaffold for developing novel therapeutic agents. Recent studies have highlighted its utility in the design of small-molecule inhibitors targeting various biological pathways. For instance, modifications of the cyclopropane ring have been shown to enhance binding affinity to specific protein targets, making it an attractive scaffold for structure-based drug design.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. Researchers have demonstrated that subtle modifications to the piperidine ring can significantly alter its biological profile. This flexibility allows chemists to fine-tune properties such as receptor selectivity and metabolic clearance, which are critical factors in drug development. The synthesis of derivatives has been optimized using modern techniques such as transition-metal-catalyzed cross-coupling reactions, enabling efficient access to complex analogues.

The cyclopropane ring in 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine also offers unique opportunities for chemical modification. Functionalization at the ring can introduce new sites for interaction with biological targets, expanding the compound's therapeutic potential. For example, studies have explored the use of cyclopropane-based compounds as probes for enzyme inhibition and as tools for studying protein-protein interactions. These applications underscore the compound's significance in both academic research and industrial drug discovery.

Advances in computational chemistry have further accelerated the development of 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine derivatives. Molecular modeling techniques allow researchers to predict binding modes and optimize lead compounds with high precision. This integration of computational methods with experimental validation has streamlined the process of identifying promising candidates for further preclinical evaluation.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical data suggest that it exhibits favorable interactions with various biological targets, including enzymes and receptors implicated in neurological disorders. These findings align with ongoing research efforts aimed at developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is crucial.

The synthesis of 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine has been refined through iterative optimization strategies. Key synthetic steps involve the formation of the cyclopropane unit via Ring-closing metathesis (RCM) or through directed functionalization of propargyl precursors. The introduction of the piperidine moiety is typically achieved via nucleophilic substitution or reductive amination reactions, ensuring high regioselectivity and yield.

In conclusion, 1-(1-methylpiperidin-2-yl)methylcyclopropan-1-amine (CAS No. 1785621-63-7) stands out as a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features, combined with its potential for functionalization, make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.